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Compound of Interest

Compound Name: 2-(Cyanomethylthio)acetic acid

Cat. No.: B139614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Cyanomethylthio)acetic acid, a key organosulfur compound, serves as a vital intermediate

in the synthesis of various pharmaceuticals, most notably the second-generation cephalosporin

antibiotic, Cefmetazole.[1] Its unique bifunctional structure, incorporating both a nitrile and a

carboxylic acid group, makes it a versatile building block in organic synthesis. This technical

guide provides a comprehensive overview of its synonyms, chemical and physical properties, a

detailed synthesis protocol, and its primary applications.

Synonyms and Identifiers
2-(Cyanomethylthio)acetic acid is known by several synonyms in scientific literature and

chemical catalogs. It is crucial for researchers to be aware of these alternative names to ensure

comprehensive literature searches and accurate identification of the compound. No specific

trade names for this compound have been identified, suggesting it is primarily marketed under

its chemical name and CAS number by suppliers.
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Identifier Type Value

Chemical Name 2-(Cyanomethylthio)acetic acid

CAS Number 55817-29-3

Synonyms 3-CYANOMETHYLTHIOACETIC ACID[1]

Cefmetazole side chain[1]

[(CYANOMETHYL)THIO]ACETIC ACID[1]

(Cyanomethylthio)acetic acid

Acetic acid, 2-[(cyanomethyl)thio]-[1]

2-(cyanomethylsulfanyl)acetic acid

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of 2-
(Cyanomethylthio)acetic acid is essential for its safe handling, storage, and application in

experimental work.

Property Value Source

Molecular Formula C4H5NO2S [1]

Molecular Weight 131.15 g/mol [1]

Appearance Off-white to pale yellow solid

Boiling Point 329 °C [1]

Density 1.358 g/cm³ [1]

pKa 3.37 ± 0.10 (Predicted) [1]

Solubility
Slightly soluble in DMSO and

Methanol (with heating)
[1]
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Experimental Protocol: Synthesis of 2-
(Cyanomethylthio)acetic Acid
The following protocol describes a general method for the synthesis of 2-
(Cyanomethylthio)acetic acid via the nucleophilic substitution of chloroacetonitrile with

thioglycolic acid. This procedure is based on established chemical principles for thioether

formation.

Materials:

Thioglycolic acid

Chloroacetonitrile

Sodium hydroxide (or other suitable base)

Water

Hydrochloric acid (for acidification)

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Preparation of Sodium Thioglycolate: In a reaction vessel, dissolve thioglycolic acid in water.

Cool the solution in an ice bath and slowly add a stoichiometric equivalent of sodium

hydroxide solution to form sodium thioglycolate. The reaction is exothermic and should be

controlled.

Nucleophilic Substitution: To the aqueous solution of sodium thioglycolate, add a

stoichiometric equivalent of chloroacetonitrile dropwise while maintaining a low temperature.

The reaction mixture is then stirred at room temperature for several hours to allow the

reaction to proceed to completion.
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Work-up and Acidification: After the reaction is complete, the mixture is washed with an

organic solvent to remove any unreacted chloroacetonitrile. The aqueous layer is then

acidified with hydrochloric acid to a pH of approximately 2-3, which precipitates the 2-
(Cyanomethylthio)acetic acid.

Isolation and Purification: The precipitated solid is collected by filtration, washed with cold

water to remove inorganic salts, and then dried under vacuum. Further purification can be

achieved by recrystallization from a suitable solvent system, such as water or an alcohol-

water mixture.

Reactants

Reagents

Process Product
Thioglycolic Acid

Deprotonation

Chloroacetonitrile

Nucleophilic Substitution

Sodium Hydroxide (aq)

Hydrochloric Acid

Acidification & Precipitation
Sodium Thioglycolate

Isolation & Purification 2-(Cyanomethylthio)acetic acid

Click to download full resolution via product page

Synthesis workflow for 2-(Cyanomethylthio)acetic acid.

Applications
The primary and most significant application of 2-(Cyanomethylthio)acetic acid is its role as a

key side-chain precursor in the industrial synthesis of Cefmetazole. Cefmetazole is a second-
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generation cephalosporin antibiotic effective against a broad spectrum of bacteria. The

cyanomethylthioacetyl side chain, derived from 2-(Cyanomethylthio)acetic acid, is crucial for

the antibiotic's spectrum of activity and its stability against β-lactamase enzymes produced by

resistant bacteria.

Safety and Handling
2-(Cyanomethylthio)acetic acid is a chemical that should be handled with appropriate safety

precautions in a laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) from

the supplier before use. General safety measures include:

Working in a well-ventilated fume hood.

Wearing personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.

Avoiding inhalation of dust and contact with skin and eyes.

Storing in a cool, dry place away from incompatible materials.

Conclusion
2-(Cyanomethylthio)acetic acid is a compound of significant interest to the pharmaceutical

industry, particularly in the synthesis of cephalosporin antibiotics. Its well-defined chemical

properties and established synthetic routes make it a readily accessible intermediate for drug

development and organic synthesis. This guide provides researchers and scientists with the

foundational knowledge required to understand and utilize this important chemical building

block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b139614?utm_src=pdf-body
https://www.benchchem.com/product/b139614?utm_src=pdf-body
https://www.benchchem.com/product/b139614?utm_src=pdf-body
https://www.benchchem.com/product/b139614?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 55817-29-3 CAS MSDS (2-(Cyanomethylthio)acetic acid) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-
(Cyanomethylthio)acetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139614#2-cyanomethylthio-acetic-acid-synonyms-
and-trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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